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Compound of Interest

Propanoyl chloride, 3-
Compound Name:

(phenylmethoxy)-
CAS No.: 4244-66-0
Cat. No.: B3266396

Get Quote

Executive Summary

3-(Phenylmethoxy)propanoyl chloride (CAS: 4244-66-0), also known as 3-benzyloxypropionyl
chloride, is a moisture-sensitive acyl chloride used frequently in organic synthesis.[1] It
presents significant safety risks due to its corrosivity and violent reactivity with water, which
releases toxic hydrogen chloride (HCI) gas.[2]

Immediate Action Directive:

Never dispose of the pure liquid down the drain.

Never add water directly to the pure chemical (violent exotherm/explosion risk).[1][3]

Preferred Method: Label and transfer to a licensed hazardous waste contractor.

Contingency: For reaction residues or small-scale quenching (<10 mL), follow the Controlled
Hydrolysis Protocol (Section 4).
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Chemical Profile & Hazard Identification

Understanding the "enemy" is the first step in safety. This compound combines the reactivity of
an acid chloride with the lipophilicity of a benzyl ether.

Parameter Data

Chemical Name 3-(Phenylmethoxy)propanoyl chloride
Synonyms 3-Benzyloxypropionyl chloride

CAS Number 4244-66-0

Molecular Formula C10H11CIO2

Physical State Liquid (Colorless to Yellow)

Corrosive (H314), Reacts Violently with Water

Primary Hazards
(EUHO014), Lachrymator

3-(Phenylmethoxy)propanoic acid + Hydrogen

Hydrolysis Products )
Chloride (HCI)

Pre-Disposal Decision Matrix

Before initiating any procedure, determine the scale and state of the material. Do not treat all
waste streams identically.

Start: Assess Material State

Pure Chemical Reaction Mixture /
(Stock Bottle) Residue

\
> 10 mL or Expired Stock \\< 10 mL (Only if necessary) / Dissolved in Solvent
\

b\
Protocol A: Protocol B:
Commercial Waste Pickup In-Lab Quenching
(Recommended) (Controlled Hydrolysis)
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Figure 1: Decision logic for determining the appropriate disposal route.

Operational Protocols

Protocol A: Commercial Waste Pickup (Primary
Strategy)

Scope: Unopened bottles, expired stock, or quantities >10 mL.[1] Rationale: Minimizes
operator exposure to HCI fumes and exothermic risks.

» Container Inspection: Ensure the original cap is tightly sealed. If the cap is degraded or
stuck, place the entire bottle into a larger secondary container (overpack) compatible with
corrosives (e.g., polyethylene).

o Labeling: Apply a hazardous waste label clearly stating:
o Chemical Name: 3-(Phenylmethoxy)propanoy! chloride[1]
o Hazards: Corrosive, Water Reactive, Toxic.[2]

o Storage: Store in a cool, dry, well-ventilated area (Acid Cabinet) away from bases and
moisture until pickup.

o Handoff: Transfer to your institution's EHS or licensed waste vendor.

Protocol B: Controlled Quenching (Secondary Strategy)

Scope: Cleaning glassware, quenching reaction mixtures, or disposing of small residual
amounts (<10 mL).[1] Mechanism:

Note: We use Sodium Bicarbonate to neutralize the HCl immediately as it forms.[1]

Required Reagents & Equipment

e Fume Hood: Mandatory (Sash at lowest working height).[1]
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o PPE: Neoprene/Nitrile gloves (double gloved), chemical splash goggles, lab coat, closed-toe
shoes.[1]

e Quenching Agent: Saturated aqueous Sodium Bicarbonate (NaHCOs) or 10% Sodium
Hydroxide (NaOH).[1]

» Solvent (Optional): Dichloromethane or Toluene (to dilute the acid chloride if it is pure).[1]

e Cooling: Ice-water bath.[1]

Step-by-Step Methodology

e Preparation:

o Prepare a large beaker containing the alkaline quenching solution (use at least 10 molar
equivalents of base relative to the acid chloride).

o Place the beaker in an ice bath to maintain temperature <10°C.
o Ensure stirring is vigorous (magnetic stir bar).
e Dilution (Critical for Pure Liquid):

o If you have pure 3-(phenylmethoxy)propanoyl chloride, dilute it first with an inert solvent
like toluene or dichloromethane (1:10 ratio).[1] Do not add this directly to water without
dilution if possible.[1]

o Addition:

o Using a dropping funnel or pipette, add the acid chloride solution dropwise to the stirring
alkaline solution.

o Observation: You will see fizzing (CO: release) and potential fuming.[1] Stop addition if
temperature spikes or foaming becomes uncontrollable.

e Post-Quench Stabilization:

o Once addition is complete, allow the mixture to stir for 30—60 minutes.
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o Remove the ice bath and allow it to warm to room temperature.[3]

« Verification:
o Check pH.[3][4] It should be neutral (pH 6-8).[3] If acidic, add more base.
o The solution now contains Sodium 3-(phenylmethoxy)propanoate.[1]

e Final Disposal:

o Transfer the quenched aqueous/organic mixture to a waste container labeled "Aqueous
Organic Waste" or "Halogenated Solvent Waste" (if DCM was used).

o Do not pour down the drain unless explicitly authorized by your local wastewater authority
(benzyl derivatives often have aquatic toxicity restrictions).[1]

2. Dilute Acid Chloride
(in Toluene/DCM)

1. Prepare
Ice Bath & Base

3. Dropwise Addition
(Watch for CO2/Heat)

4. Stir & Warm 5. Check pH 6. Collect as
(30-60 mins) (Target 6-8) Chemical Waste

Click to download full resolution via product page

Figure 2: Workflow for the controlled quenching of acid chlorides.

Emergency Contingencies
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Scenario Immediate Action

Wipe, then Wash. Quickly wipe off excess liquid
) with a dry cloth (to minimize heat of hydrolysis
Skin Contact , . .
on skin), then flush with water for 15 minutes.[1]

[5] Seek medical aid.

Flush immediately with water for 15 minutes,
Eye Contact holding eyelids open. Do not wait. Call for help

immediately.

Do not use water. Cover with dry sand, earth, or

a commercial acid-neutralizing spill kit (e.g.,

Spill (Small) ] ]
calcium carbonate).[1] Scoop into a dry
container.
Evacuate the area. The hydrolysis will generate
Spill (Large) a cloud of HCI mist. Contact HazMat/Emergency
Services.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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